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Compound of Interest

Compound Name:
Trimethyl(octadecyl)ammonium

isopropyl sulphate

CAS No.: 78480-18-9

Cat. No.: B13760751

Get Quote

H-qNMR) Application: Raw Material Qualification, Surfactant Analysis, Counter-ion
Verification[1][2]

Executive Summary
Octadecyltrimethylammonium isopropyl sulfate (OTIS) is a specialized cationic surfactant often

utilized in antistatic formulations and hair conditioning matrices where specific solubility or

rheological profiles are required.[1][2][3] Unlike standard halides (Chloride/Bromide) or

Methosulfate salts, the Isopropyl Sulfate anion imparts unique physiochemical properties.[1][2]

[3]

This protocol provides a self-validating NMR methodology to:

Confirm the Cation Structure: Verify the C18 chain length and trimethylammonium

headgroup.[1][2][3]
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Validate the Anion Identity: Distinguish the Isopropyl Sulfate anion (

) from Methyl Sulfate (

) or halides.

Establish Stoichiometry: Prove the 1:1 molar ratio between cation and anion via integration.

Chemical Structure & Theoretical Assignments
To interpret the spectrum accurately, we must deconstruct the molecule into its magnetically

distinct environments.[3]

Molecular Formula:

Molecular Weight: ~409.67 g/mol [1][2]

The Cation: Octadecyltrimethylammonium
Structure:

[1][2]

Key Diagnostic: The "Headgroup Methyls" (

) appear as a sharp singlet.[1][2] The long alkyl chain creates a "methylene envelope."[3]

The Anion: Isopropyl Sulfate
Structure:

Key Diagnostic: The methine proton (

) is attached to an oxygen atom linked to a sulfate group, causing significant deshielding
(downfield shift) compared to a standard isopropyl group.[1][2]

Differentiation:

vs. Methyl Sulfate: Methyl sulfate shows a singlet at ~3.7 ppm.[1][2][3] Isopropyl sulfate

shows a septet at ~4.6 ppm.[1][2][3]
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vs. Halides: Halides (Cl/Br) have no proton signals.[1][2][3]

Experimental Protocol
Sample Preparation
Surfactants form micelles in solution, which causes peak broadening and loss of resolution.[2]

[3] To obtain sharp, quantifiable lines, we must disrupt micelle formation.[2][3]

Solvent: Chloroform-d (

) is preferred over

.[1][2][3]

Reasoning:

acts as a good solvating agent for the alkyl chain and typically prevents the formation of
large, slow-tumbling micelles that occur in aqueous media.

Concentration: 10–15 mg of OTIS in 0.6 mL solvent.

Note: Avoid high concentrations (>50 mg/mL) to prevent viscosity-induced broadening.[1]

[2][3]

Reference: Tetramethylsilane (TMS) at 0.00 ppm (internal standard).[1][2][4]

Acquisition Parameters (400 MHz or higher)
For quantitative accuracy (qNMR), the relaxation delay is critical.[1]
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Parameter Setting Rationale

Pulse Sequence zg30 or zg Standard 1D Proton.[1][2][3]

Spectral Width -2 to 14 ppm
Covers all organic and

exchangeable protons.[1][2][3]

Relaxation Delay (d1) 5 seconds

Essential for full magnetization

recovery of the mobile methyl

terminals.[1][2]

Scans (ns) 16 or 32
Sufficient S/N ratio for >10 mg

sample.[1][2][3]

Temperature 298 K (25°C) Standard ambient.[1][2][3]

Data Analysis & Peak Assignments
The following table summarizes the expected chemical shifts in

.

Table 1: H NMR Assignment Table ( )[1]
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Assignment (ppm) Multiplicity
Integral
(Theory)

Diagnostic
Note

Anion Methine (

)
4.55 – 4.65

Septet (

Hz)
1H

Critical Proof of

Identity.

Deshielded by

sulfate oxygen.

[1][2]

Cation

-CH
3.35 – 3.45 Multiplet (Broad) 2H

Adjacent to

quaternary

nitrogen.[1][2][3]

Cation

Headgroup (

)

3.30 – 3.35 Singlet 9H

Strongest singlet.

[1][2] Used as

Integration

Reference.

Anion Methyls (

)
1.28 – 1.32

Doublet (

Hz)
6H

Overlaps with

bulk methylene

but distinct

doublet tips

visible.[1][2]

Bulk Methylenes

(

)

1.20 – 1.40
Multiplet

(Envelope)
~30H

Large envelope.

[1][2][3] Includes

Cation

-CH

.[1][2][3]

Terminal Methyl (

)
0.88 Triplet 3H

End of the C18

chain.[1][2]
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Technical Insight: The Anion Methyl doublet (~1.30 ppm) often sits directly on top of the large

methylene envelope.[1][2] To quantify it, you may need to use peak deconvolution or rely on the

Anion Methine septet (4.6 ppm) for stoichiometry.[1][3]

Structural Validation Workflow
The following diagram illustrates the logic flow for confirming the OTIS salt identity using the

data acquired above.
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Acquire 1H NMR
(CDCl3)

Check Cation Headgroup
Singlet @ 3.3 ppm?

Check Anion Region
(3.5 - 5.0 ppm)

Identify Anion Peak

Singlet @ 3.7 ppm
(Methyl Sulfate)

Singlet

No Peaks
(Chloride/Bromide)

Silent

Septet @ ~4.6 ppm
(Isopropyl Sulfate)

Septet

Calculate Integral Ratio
(Anion CH : Cation N-Me3)

PASS: Ratio ~ 1 : 9
Identity Confirmed

0.11 : 1.0

FAIL: Ratio Mismatch
(Impurity or Mixed Salt)

Deviation > 5%

Click to download full resolution via product page

Figure 1: Decision tree for the spectroscopic validation of Octadecyltrimethylammonium

Isopropyl Sulfate.

Calculation of Purity (qNMR)[1]
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To determine the absolute purity (weight %) of the raw material, use the following equation.

This assumes you have added a known mass of an internal standard (IS) like Dimethyl Sulfone

or TCNB (if not using the residual solvent method).[1]

[1]

Where:

: Integrated area (Use the Anion Methine Septet @ 4.6 ppm for best specificity).

: Number of protons (1H for the septet).

: Molecular weight (409.67 g/mol for OTIS).[1][2][3]

: Mass weighed (mg).

: Purity of the internal standard.[1]

Why use the Anion Septet? Using the cation headgroup (3.3 ppm) carries a risk: if the sample

contains free amine impurities or other quaternary salts (like Chloride), the cation signal will

overlap, leading to an overestimation of purity.[1] The Anion Septet is unique to the Isopropyl

Sulfate salt, making it the most specific marker for the intact salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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